N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C20H12Cl2N2O2/c21-13-6-8-15(16(22)10-13)20-24-17-11-14(7-9-18(17)26-20)23-19(25)12-4-2-1-3-5-12/h1-11H,(H,23,25)
• InChI Key: CFOGVAVKQOQTNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H12Cl2N2O2
• Molecular Weight: 383.2 g/mol

Description

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide, also known as DBZ, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DBZ is a benzoxazole derivative and belongs to the class of compounds known as benzamides.

Mechanism of Action

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide exerts its effects by inhibiting the activity of Notch receptors, which play a crucial role in cell differentiation, proliferation, and survival. Notch receptors are transmembrane proteins that are activated by ligand binding. Upon activation, Notch receptors undergo proteolytic cleavage, which releases the intracellular domain of Notch (NICD). NICD translocates to the nucleus, where it interacts with various transcription factors and coactivators to regulate gene expression. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide inhibits the proteolytic cleavage of Notch receptors, which prevents the release of NICD and downstream signaling.
Biochemical and physiological effects:
N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide inhibits the proliferation of cancer cells and induces apoptosis. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In vivo studies have demonstrated that N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has several advantages for lab experiments. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide is a potent and selective inhibitor of Notch receptors, which makes it a valuable tool for studying the function of Notch signaling. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide is also relatively stable and can be easily synthesized in large quantities. However, N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has some limitations for lab experiments. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has low solubility in water, which can limit its use in some assays. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide can also have off-target effects, which can complicate the interpretation of results.

Future Directions

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has several potential future directions for scientific research. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide can be used as a lead compound for the development of new drugs for various diseases, including cancer and inflammatory diseases. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide can also be used as a probe to study the function of other proteins that are involved in cell signaling. Future research can also focus on improving the pharmacokinetic properties of N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide to increase its efficacy and reduce its toxicity. Overall, N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has significant potential for scientific research and has already shown promising results in various fields.

Scientific Research Applications

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has been extensively studied in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to possess anti-inflammatory, antitumor, and antiviral properties. In medicinal chemistry, N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has been used as a lead compound for the development of new drugs. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]benzamide has also been used as a probe to study the function of various proteins, including Notch receptors and histone deacetylases.